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Compound of Interest

Compound Name:
2-Amino-5-bromothiazole

hydrobromide

Cat. No.: B3429169 Get Quote

Essential Safety and Handling Guide for 2-Amino-5-
bromothiazole hydrobromide
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical information for the

handling and disposal of 2-Amino-5-bromothiazole hydrobromide (CAS No: 61296-22-8).

Adherence to these guidelines is critical for ensuring personnel safety and maintaining a

secure laboratory environment.

Hazard Identification and Classification
2-Amino-5-bromothiazole hydrobromide is a chemical compound that poses several health

risks. It is classified as an irritant and is harmful if ingested. The material is also hygroscopic

and air-sensitive, requiring specific storage conditions.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3429169?utm_src=pdf-interest
https://www.benchchem.com/product/b3429169?utm_src=pdf-body
https://www.benchchem.com/product/b3429169?utm_src=pdf-body
https://www.benchchem.com/product/b3429169?utm_src=pdf-body
https://www.benchchem.com/product/b3429169?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAH31514~~PDF~~MTR~~CGV4~~EN~~2025-09-24%2006:37:58~~2-Amino-5-bromothiazole%20hydrobromide~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Classification Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[2]

[3]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Irritation Category 2
H319: Causes serious eye

irritation[1][2]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[1][2]

Personal Protective Equipment (PPE) and
Engineering Controls
To mitigate the risks associated with handling 2-Amino-5-bromothiazole hydrobromide, the

following personal protective equipment and engineering controls are mandatory.

Engineering Controls:
Ventilation: Always handle this compound in a well-ventilated area.[1] The use of a local

exhaust ventilation system, such as a chemical fume hood, is strongly recommended to

minimize inhalation of dust and vapors.

Personal Protective Equipment:
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PPE Category Recommended Equipment
Specifications and
Remarks

Eye/Face Protection Safety Goggles

Wear tightly fitting safety

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) standards.[3]

Skin Protection Gloves

Chemical-resistant gloves

(e.g., nitrile rubber) must be

worn. Inspect gloves for

integrity before each use.[3]

Protective Clothing

Wear a lab coat or other

impervious clothing to prevent

skin contact.[3] For significant

handling, fire/flame resistant

clothing may be appropriate.[3]

Respiratory Protection Respirator

If dust formation is likely or

ventilation is inadequate, a

NIOSH-approved N95 dust

mask or a full-face respirator

should be used.[3]

Operational and Disposal Plans: Step-by-Step
Guidance
Handling Protocol:

Preparation: Before handling, ensure all required PPE is correctly donned.[3] Verify that the

chemical fume hood is functioning correctly.

Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume

hood to control dust. Avoid the formation of dust and aerosols.[3]

During Use: Avoid all contact with skin and eyes.[3] Do not breathe in dust or vapors.[1] It is

imperative not to eat, drink, or smoke in the work area.[3]
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Post-Handling: After handling, wash hands and any exposed skin thoroughly with soap and

water.[1]

Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated

place.[1] It should be stored under an inert atmosphere due to its air-sensitive nature.[1]

Spill and Leak Response:
Evacuate: Evacuate non-essential personnel from the immediate area.

Ventilate: Ensure the area is well-ventilated.

Containment: For small spills, dampen the solid material with 60-70% ethanol to prevent dust

from becoming airborne.[4]

Clean-up: Carefully sweep up the dampened material and place it into a suitable, labeled

container for disposal.[1] Use absorbent paper dampened with ethanol to clean any

remaining residue.[4]

Decontaminate: Wash the spill area thoroughly with a soap and water solution.[4]

Disposal Plan:
All waste materials, including contaminated PPE and spill clean-up materials, must be

disposed of as hazardous waste.

Dispose of the contents and container in accordance with all applicable local, regional, and

national regulations.[1][3] This should be done through an approved waste disposal plant.[1]

Workflow for Safe Handling
The following diagram outlines the standard operating procedure for safely handling 2-Amino-
5-bromothiazole hydrobromide from preparation to disposal.
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Caption: Workflow for safely handling 2-Amino-5-bromothiazole hydrobromide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b3429169?utm_src=pdf-body-img
https://www.benchchem.com/product/b3429169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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